Ethyl 4-hydroxy-4-(thiazol-2-YL)cyclohexanecarboxylate

• Molecular Formula: C12H17NO3S
• Molecular Weight: 255.34 g/mol
• IUPAC Name: ethyl 4-hydroxy-4-(1,3-thiazol-2-yl)cyclohexane-1-carboxylate
• InChI: InChI=1S/C12H17NO3S/c1-2-16-10(14)9-3-5-12(15,6-4-9)11-13-7-8-17-11/h7-9,15H,2-6H2,1H3
• InChI Key: BEQLTOWBHULKDC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCC(CC1)(C2=NC=CS2)O

Description

Ethyl 4-hydroxy-4-(thiazol-2-YL)cyclohexanecarboxylate is a useful research compound. Its molecular formula is C12H17NO3S and its molecular weight is 255.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Isopropylmagnesium chloride/lithium chloride complex (1.3 M, 119 mL, 154 mmol) was added to a flask and cooled to 0° C. and then diluted with 50 mL THF. Thiazole (13.0 g, 154 mmol) was added over 30 minutes making sure the temperature did not exceed 5° C. The orange slurry was stirred for 45 minutes and then cooled to −20° C. and ethyl 4-oxocyclohexane-carboxylate (25.0 g, 147 mmol) in THF (25 mL) was added and then stirred for 50 minutes. The solution was cooled to 5° C. and then quenched with HCl (2 M, 100 mL) and extracted with EtOAc (250 mL). The organic layer was washed with aqueous saturated NaHCO3 solution (100 mL), brine (100 mL), evaporated and purified by flash chromatography on silica gel to afford ethyl 4-hydroxy-4-(1,3-thiazol-2-yl)cyclohexanecarboylate as an oil (23.6 g, 92 mmol).